Cas no 2877664-53-2 (3-(piperidin-1-yl)-6-(4-{pyrazolo[1,5-a]pyrazin-4-yl}piperazin-1-yl)pyridazine)

• Product Name: 3-(piperidin-1-yl)-6-(4-{pyrazolo[1,5-a]pyrazin-4-yl}piperazin-1-yl)pyridazine
• CAS No: 2877664-53-2
• MF: C₁₉H₂₄N₈
• MW: 364.447462081909
• CID: 5308947
• PubChem ID: 165433679
• Update Time: 2023-11-21

3-(piperidin-1-yl)-6-(4-{pyrazolo[1,5-a]pyrazin-4-yl}piperazin-1-yl)pyridazine Chemical and Physical Properties

Names and Identifiers

• AKOS040873456
• 3-(piperidin-1-yl)-6-(4-{pyrazolo[1,5-a]pyrazin-4-yl}piperazin-1-yl)pyridazine
• 2877664-53-2
• F6790-1274
• 4-[4-[6-(1-Piperidinyl)-3-pyridazinyl]-1-piperazinyl]pyrazolo[1,5-a]pyrazine

• Inchi： 1S/C19H24N8/c1-2-9-24(10-3-1)17-4-5-18(23-22-17)25-12-14-26(15-13-25)19-16-6-7-21-27(16)11-8-20-19/h4-8,11H,1-3,9-10,12-15H2
• InChI Key： BNEFJWYTUFJOJV-UHFFFAOYSA-N
• SMILES： C12=CC=NN1C=CN=C2N1CCN(C2=NN=C(N3CCCCC3)C=C2)CC1

Computed Properties

• Exact Mass: 364.21239280g/mol
• Monoisotopic Mass: 364.21239280g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 476
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 65.7Ų

Experimental Properties

• Density: 1.41±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 7.11±0.10(Predicted)